Cas no 693-19-6 (Isopelargonic Acid)

• Product Name: Isopelargonic Acid
• CAS No: 693-19-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00055380
• CID: 526569
• PubChem ID: 33635
• Update Time: 2025-06-20

Isopelargonic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,7-methyl-
• Isopelargonic Acid
• TERT-NONANOIC ACID
• (2Z)-2-HYDROXYIMINO-N-NAPHTHALEN-2-YL-ACETAMIDE
• 7-Methyl-octansaeure
• Acetamide,2-(hydroxyimino)-N-2-naphthalenyl
• Glyoxylamide,N-2-naphthyl-,2-oxime (8CI)
• Glyoxylamide,N-2-naphthyl-,oxime (7CI)
• Isonitrosoacetyl-2-naphthylamin
• isononanic acid
• ISONONANOIC ACID
• isononoic acid
• 7-methyloctanoicacid

• MDL： MFCD00055380
• Inchi： 1S/C9H18O2/c1-8(2)6-4-3-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： XZOYHFBNQHPJRQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC(C)C)=O

Computed Properties

• Exact Mass: 158.13100

Experimental Properties

• Density: 0.9113 (rough estimate)
• Boiling Point: 246.47°C (estimate)
• Refractive Index: 1.4159 (estimate)
• PSA: 37.30000
• LogP: 2.67750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Isopelargonic Acid

Isopelargonic Acid (CAS No. 693-19-6): A Comprehensive Overview

Isopelargonic Acid, a naturally occurring terpenoid compound with the chemical formula C₁₅H₂₂O₄, is widely recognized for its significant applications in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS No. 693-19-6, has garnered considerable attention due to its diverse biological activities and potential therapeutic benefits. The detailed exploration of Isopelargonic Acid not only sheds light on its structural and chemical properties but also highlights its emerging role in modern medicine and scientific innovation.

The molecular structure of Isopelargonic Acid consists of a complex arrangement of carbon and oxygen atoms, which contributes to its unique chemical reactivity and biological interactions. Its terpenoid backbone is a hallmark of many bioactive natural products, suggesting a rich potential for further chemical manipulation and functionalization. This structural complexity has made Isopelargonic Acid a subject of intense interest among synthetic chemists and biochemists alike.

Recent advancements in metabolomics have revealed that Isopelargonic Acid is produced by several microorganisms, including certain species of bacteria and fungi. These findings have opened new avenues for the exploration of microbial metabolites as potential sources of novel pharmaceuticals. The biosynthetic pathways leading to Isopelargonic Acid are still under investigation, but preliminary studies suggest that it involves a series of enzymatic reactions that convert simpler precursors into this complex molecule.

In the realm of pharmaceutical research, Isopelargonic Acid has shown promising activities in various preclinical studies. Its ability to modulate multiple biological pathways makes it a candidate for treating a range of conditions, from inflammatory disorders to neurodegenerative diseases. Notably, recent research has highlighted its potential role in antioxidant therapy, where it exhibits significant protective effects against oxidative stress-induced cellular damage.

The antimicrobial properties of Isopelargonic Acid have also been extensively studied. Laboratory experiments have demonstrated its efficacy against several strains of bacteria and fungi, making it a promising candidate for developing new antimicrobial agents. This property is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed.

Furthermore, Isopelargonic Acid has been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cancer, cardiovascular disorders, and autoimmune conditions. Studies have shown that Isopelargonic Acid can inhibit key inflammatory pathways, such as NF-κB and MAPK, thereby reducing inflammation and associated symptoms.

The neuroprotective potential of Isopelargonic Acid is another area of active research. Preliminary studies suggest that it may help protect against neurodegenerative diseases like Alzheimer's and Parkinson's by mitigating oxidative stress and inhibiting the aggregation of neurotoxic proteins. These findings are particularly encouraging given the limited treatment options available for these debilitating conditions.

From a synthetic chemistry perspective, Isopelargonic Acid serves as an excellent scaffold for drug discovery. Its complex structure provides numerous opportunities for chemical modification, allowing researchers to design derivatives with enhanced potency and selectivity. Advances in synthetic methodologies have made it increasingly feasible to produce complex natural products like Isopelargonic Acid in the laboratory, facilitating further research and development.

The industrial applications of Isopelargonic Acid are also expanding beyond pharmaceuticals. Its unique chemical properties make it valuable in the development of specialty chemicals and biodegradable materials. For instance, researchers are exploring its use as a precursor for synthesizing bio-based polymers that could replace traditional petroleum-based plastics.

Environmental science has also benefited from the study of Isopelargonic Acid. Its natural occurrence in certain ecosystems suggests potential roles in ecological processes such as nutrient cycling and pollutant degradation. Understanding these environmental functions could lead to novel bioremediation strategies for cleaning contaminated sites.

The future prospects for Isopelargonic Acid are bright, with ongoing research expected to uncover even more about its capabilities. As analytical techniques continue to improve, scientists will be able to gain deeper insights into its structure-activity relationships and develop more effective ways to harness its potential.